Cas no 2097895-04-8 (3-(2,6-dimethylpyrimidin-4-yl)oxy-N-(naphthalen-1-yl)methylpyrrolidine-1-carboxamide)

• Product Name: 3-(2,6-dimethylpyrimidin-4-yl)oxy-N-(naphthalen-1-yl)methylpyrrolidine-1-carboxamide
• CAS No: 2097895-04-8
• MF: C₂₂H₂₄N₄O₂
• MW: 376.451564788818
• CID: 5977871
• PubChem ID: 126854670
• Update Time: 2025-05-22

3-(2,6-dimethylpyrimidin-4-yl)oxy-N-(naphthalen-1-yl)methylpyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dimethylpyrimidin-4-yl)oxy-N-(naphthalen-1-yl)methylpyrrolidine-1-carboxamide
• 3-[(2,6-dimethylpyrimidin-4-yl)oxy]-N-[(naphthalen-1-yl)methyl]pyrrolidine-1-carboxamide
• 3-(2,6-dimethylpyrimidin-4-yl)oxy-N-(naphthalen-1-ylmethyl)pyrrolidine-1-carboxamide
• 2097895-04-8
• F6478-4464
• AKOS032457755

• Inchi： 1S/C22H24N4O2/c1-15-12-21(25-16(2)24-15)28-19-10-11-26(14-19)22(27)23-13-18-8-5-7-17-6-3-4-9-20(17)18/h3-9,12,19H,10-11,13-14H2,1-2H3,(H,23,27)
• InChI Key： IETVOPDSTNOQLW-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)N=C(C)N=1)C1CN(C(NCC2=CC=CC3C=CC=CC2=3)=O)CC1

Computed Properties

• Exact Mass: 376.18992602g/mol
• Monoisotopic Mass: 376.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 67.4Ų

Additional information on 3-(2,6-dimethylpyrimidin-4-yl)oxy-N-(naphthalen-1-yl)methylpyrrolidine-1-carboxamide

Comprehensive Overview of 3-(2,6-dimethylpyrimidin-4-yl)oxy-N-(naphthalen-1-yl)methylpyrrolidine-1-carboxamide (CAS No. 2097895-04-8)

The compound 3-(2,6-dimethylpyrimidin-4-yl)oxy-N-(naphthalen-1-yl)methylpyrrolidine-1-carboxamide (CAS No. 2097895-04-8) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure, this compound is being explored for its potential applications in drug discovery and development. The presence of both pyrimidine and naphthalene moieties in its framework makes it a promising candidate for targeting specific biological pathways, particularly in the context of enzyme inhibition and receptor modulation.

In recent years, the demand for novel small-molecule inhibitors and bioactive compounds has surged, driven by advancements in precision medicine and personalized therapies. Researchers are particularly interested in the structure-activity relationship (SAR) of 3-(2,6-dimethylpyrimidin-4-yl)oxy-N-(naphthalen-1-yl)methylpyrrolidine-1-carboxamide, as it offers a versatile scaffold for further chemical modifications. Its CAS No. 2097895-04-8 serves as a critical identifier in global chemical databases, facilitating collaborative research and intellectual property protection.

The compound's pyrrolidine-carboxamide core is a common feature in many FDA-approved drugs, underscoring its pharmacological relevance. Additionally, the 2,6-dimethylpyrimidin-4-yl group enhances its binding affinity to certain protein targets, making it a valuable tool for studying kinase inhibition and signal transduction pathways. These properties align with current trends in cancer research and neurodegenerative disease therapeutics, where targeted small molecules are in high demand.

From a synthetic chemistry perspective, the preparation of 3-(2,6-dimethylpyrimidin-4-yl)oxy-N-(naphthalen-1-yl)methylpyrrolidine-1-carboxamide involves multi-step organic reactions, including amide coupling and etherification. These processes are optimized to ensure high yield and purity, which are critical for downstream applications. The compound's solubility and stability profiles are also extensively studied to meet the stringent requirements of preclinical and clinical trials.

In the context of drug repurposing, CAS No. 2097895-04-8 has been flagged as a potential candidate for treating inflammatory disorders due to its interaction with key inflammatory mediators. This aligns with the growing interest in immune-modulatory agents, especially in the wake of global health challenges. Furthermore, its low toxicity profile, as evidenced by preliminary in vitro and in vivo studies, positions it as a safer alternative to existing therapeutics.

The agrochemical industry is also exploring the utility of 3-(2,6-dimethylpyrimidin-4-yl)oxy-N-(naphthalen-1-yl)methylpyrrolidine-1-carboxamide as a potential plant growth regulator or pesticide. Its ability to interfere with specific enzymatic processes in pests makes it a compelling option for sustainable agriculture. This application is particularly relevant in the era of climate change, where eco-friendly pest control solutions are urgently needed.

In summary, 3-(2,6-dimethylpyrimidin-4-yl)oxy-N-(naphthalen-1-yl)methylpyrrolidine-1-carboxamide (CAS No. 2097895-04-8) represents a multifaceted compound with broad-ranging implications in both human health and agriculture. Its unique chemical structure, combined with its bioactivity and safety profile, makes it a subject of ongoing research and development. As scientific understanding of its mechanisms deepens, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.